Cas no 2680865-97-6 (tert-butyl N-[3-(2-ethoxyphenyl)-6-oxo-2-sulfanyl-3,6-dihydropyrimidin-4-yl]carbamate)

• Product Name: tert-butyl N-[3-(2-ethoxyphenyl)-6-oxo-2-sulfanyl-3,6-dihydropyrimidin-4-yl]carbamate
• CAS No: 2680865-97-6
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 6598137
• PubChem ID: 165932272
• Update Time: 2025-05-20

tert-butyl N-[3-(2-ethoxyphenyl)-6-oxo-2-sulfanyl-3,6-dihydropyrimidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300151
• 2680865-97-6
• tert-butyl N-[3-(2-ethoxyphenyl)-6-oxo-2-sulfanyl-3,6-dihydropyrimidin-4-yl]carbamate

• Inchi： 1S/C17H21N3O4S/c1-5-23-12-9-7-6-8-11(12)20-13(10-14(21)19-15(20)25)18-16(22)24-17(2,3)4/h6-10H,5H2,1-4H3,(H,18,22)(H,19,21,25)
• InChI Key： IRERSRFYGILJCM-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(NC(=O)OC(C)(C)C)N1C1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 363.12527733g/mol
• Monoisotopic Mass: 363.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 112Ų

Additional information on tert-butyl N-[3-(2-ethoxyphenyl)-6-oxo-2-sulfanyl-3,6-dihydropyrimidin-4-yl]carbamate

tert-butyl N-[3-(2-ethoxyphenyl)-6-oxo-2-sulfanyl-3,6-dihydropyrimidin-4-yl]carbamate: A Comprehensive Overview

tert-butyl N-[3-(2-ethoxyphenyl)-6-oxo-2-sulfanyl-3,6-dihydropyrimidin-4-yl]carbamate is a complex organic compound with the CAS number 2680865-97-6. This compound belongs to the class of carbamates, which are widely studied in the field of organic chemistry and pharmacology due to their diverse biological activities. The molecule features a pyrimidine ring system, which is a heterocyclic aromatic compound with significant applications in drug discovery and development.

The structure of tert-butyl N-[3-(2-ethoxyphenyl)-6-oxo-2-sulfanyl-3,6-dihydropyrimidin-4-yl]carbamate is characterized by a pyrimidine ring substituted with various functional groups. The presence of a tert-butyl group, an ethoxyphenyl moiety, and a sulfanyl group introduces unique chemical properties that make this compound a subject of interest in both academic and industrial research. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of antitumor agents.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its ability to inhibit specific enzymes and pathways associated with cancer progression. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines. These findings suggest that tert-butyl N-[3-(2-ethoxyphenyl)-6-oxo-2-sulfanyl-3,6-dihydropyrimidin-4-yl]carbamate could serve as a lead compound for the development of novel anticancer therapies.

In addition to its therapeutic potential, this compound has also been investigated for its pharmacokinetic properties. Preclinical studies indicate that it possesses favorable absorption and metabolism profiles, making it a promising candidate for further drug development. The incorporation of the ethoxyphenyl group into the molecule has been shown to enhance its solubility and bioavailability, which are critical factors for effective drug delivery.

The synthesis of tert-butyl N-[3-(2-ethoxyphenyl)-6 oxo 2 sulfanyl 3 6 dihydropyrimidin 4 yl]carbamate involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on biological activity. These methods have been detailed in several high-profile journals, underscoring the importance of this compound in advancing synthetic methodologies.

From an environmental perspective, the degradation pathways of this compound have also been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its environmental footprint. This information is crucial for regulatory compliance and sustainable chemical practices.

In conclusion, tert-butyl N-[3-(2 ethoxyphenyl) 6 oxo 2 sulfanyl 3 6 dihydropyrimidin 4 yl]carbamate is a versatile compound with significant implications in drug discovery and chemical synthesis. Its unique structure, coupled with recent research findings, positions it as a valuable tool in advancing medicinal chemistry and pharmacology. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents.